Cas no 1343476-44-7 (Val-Ala-PAB)

• Product Name: Val-Ala-PAB
• CAS No: 1343476-44-7
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 4756421
• PubChem ID: 68223172
• Update Time: 2025-06-28

Val-Ala-PAB Chemical and Physical Properties

Names and Identifiers

• Val-Ala-PAB
• (2S)-2-amino-N-[(2S)-1-[4-(hydroxymethyl)anilino]-1-oxopropan-2-yl]-3-methylbutanamide
• AKOS040759740
• BP-28191
• BS-47839
• (S)-2-Amino-N-((S)-1-((4-(hydroxymethyl)phenyl)amino)-1-oxopropan-2-yl)-3-methylbutanamide
• L-Valyl-N-[4-(hydroxymethyl)phenyl]-L-alaninamide
• EX-A2603
• CS-0103274
• A1-42401
• 1343476-44-7
• F76655
• DTXSID401235155
• Val-Ala-PAB-OH
• HY-125933
• SCHEMBL12243459

• Inchi： 1S/C15H23N3O3/c1-9(2)13(16)15(21)17-10(3)14(20)18-12-6-4-11(8-19)5-7-12/h4-7,9-10,13,19H,8,16H2,1-3H3,(H,17,21)(H,18,20)/t10-,13-/m0/s1
• InChI Key： NNWYWNRCBPYLML-GWCFXTLKSA-N
• SMILES： O=C([C@H](C(C)C)N)N[C@@H](C)C(NC1C=CC(CO)=CC=1)=O

Computed Properties

• Exact Mass: 293.173942g/mol
• Monoisotopic Mass: 293.173942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104
• Molecular Weight: 293.36g/mol

Additional information on Val-Ala-PAB

Val-Ala-PAB: A Comprehensive Overview

Val-Ala-PAB, also known by its CAS number 1343476-44-7, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound has garnered attention due to its unique properties and potential applications in drug delivery systems and enzyme inhibition studies. In this article, we will delve into the structural characteristics, functional properties, and recent advancements in research related to Val-Ala-PAB.

The chemical structure of Val-Ala-PAB is composed of a peptide backbone with specific amino acid residues. The term Val refers to valine, an essential amino acid known for its role in muscle repair and energy production. Ala, or alanine, is another amino acid that plays a crucial role in metabolism and protein synthesis. The PAB component stands for para-aminobenzoic acid, a compound with significant biological activity. Together, these components form a peptide that exhibits unique functional properties.

Recent studies have highlighted the potential of Val-Ala-PAB as a substrate for protease enzymes. Proteases are enzymes that break down proteins into smaller peptides or amino acids, and understanding their activity is crucial in various biological processes. Val-Ala-PAB has been used as a specific substrate for trypsin, a serine protease involved in digestion and blood clotting. Researchers have found that the cleavage of Val-Ala-PAB by trypsin occurs at specific sites, providing insights into the enzyme's specificity and catalytic mechanisms.

In addition to its role in enzymology, Val-Ala-PAB has shown promise in drug delivery systems. The compound's structure allows for the attachment of various functional groups, making it a versatile platform for designing targeted drug delivery vehicles. For instance, studies have demonstrated that Val-Ala-PAB can be conjugated with therapeutic agents such as anticancer drugs or imaging agents for diagnostic purposes. These applications underscore the potential of Val-Ala-PAB in advancing personalized medicine and improving treatment outcomes.

The synthesis of Val-Ala-PAB involves peptide bond formation through condensation reactions. This process typically requires careful control of reaction conditions, including temperature and pH levels, to ensure optimal yield and purity. Recent advancements in peptide synthesis techniques have enabled the production of Val-Ala-PAB with high precision and scalability, making it more accessible for research and commercial applications.

One area where Val-Ala-PAB has shown particular promise is in the study of enzyme kinetics. By serving as a substrate for proteases, it allows researchers to investigate the effects of various inhibitors on enzymatic activity. This has implications for the development of new drugs targeting protease-mediated diseases such as cancer, inflammation, and infectious diseases.

Moreover, Val-Ala-PAB has been utilized in the development of biosensors for detecting protease activity in real-time. These biosensors rely on the cleavage of Val-Ala-PAB by proteases to generate measurable signals, such as fluorescence or electrical currents. Such devices have potential applications in clinical diagnostics and environmental monitoring.

In conclusion, Val-Ala-PAB (CAS 1343476-44-7) is a multifaceted compound with diverse applications across multiple disciplines. Its role as an enzymatic substrate, drug delivery vehicle, and biosensor component highlights its significance in contemporary research. As advancements continue to emerge in peptide chemistry and enzymology, the potential uses of Val-Ala-PAB are expected to expand further.